4-((7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl)-3,5-dimethylisoxazole

• IUPAC Name: 4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C12H14N4O3S/c1-8-12(9(2)19-15-8)20(17,18)16-4-3-11-10(6-16)5-13-7-14-11/h5,7H,3-4,6H2,1-2H3
• InChI Key: WQYNCCIZZCMUOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC3=NC=NC=C3C2
• Molecular Formula: C12H14N4O3S
• Molecular Weight: 294.33 g/mol

Description

The compound “4-((7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl)-3,5-dimethylisoxazole” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. These studies provide insights into the local hydrogen-bonding and base stacking interactions and the overall conformation of these compounds.

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving "4-((7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)sulfonyl)-3,5-dimethylisoxazole".

Scientific Research Applications

Synthesis and Chemical Properties

A straightforward synthesis of 5-sulfonamidomethyl substituted 4,7-dihydroazolo[1,5-a]pyrimidines

This study reports a method for synthesizing sulfonamidomethyl-substituted dihydroazolopyrimidines, which are structurally related to the compound . The synthesis involves a two-component condensation, showcasing the compound's relevance in chemical synthesis research (Shvets et al., 2020).

Synthesis and Bioactivity of Triazole-(1,5-a)-pyrimidin-2-yl-5,7-dimethyl Carboxylic Acid Esters and Sulphonic Acid Esters

This research highlights the synthesis of heterocyclic compounds, including those with a pyrimidinyl core similar to the compound of interest. The study explores the structural confirmation and preliminary biological activity, underlining the compound's potential in bioactive molecule development (Hong-fang, 2009).

Biological Activities and Applications

Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds Containing a Sulfonamido Moiety

Focusing on the development of antibacterial agents, this research describes the synthesis of new heterocyclic compounds with a sulfonamido group, aiming to improve antibacterial efficacy. Such studies demonstrate the compound's utility in creating new antimicrobial strategies (Azab et al., 2013).

Novel Pyrimidine and its Triazole Fused Derivatives Synthesis and Investigation of Antioxidant and Anti-inflammatory Activity

This study synthesizes new derivatives of pyrimidine and investigates their antioxidant and anti-inflammatory properties. It showcases the compound's potential application in the development of treatments for conditions associated with oxidative stress and inflammation (Bhalgat et al., 2014).

Anticancer Research

Synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents

This research elaborates on the synthesis of pyrazolopyrimidine derivatives and their evaluation as anticancer and anti-5-lipoxygenase agents, demonstrating the compound's relevance in cancer research and its potential therapeutic applications (Rahmouni et al., 2016).